Cas no 58886-81-0 (Cyclohexanepropanenitrile, 1-formyl-)

Cyclohexanepropanenitrile, 1-formyl- is a versatile intermediate with significant applications in the synthesis of pharmaceuticals and agrochemicals. This compound offers enhanced stability and reactivity, facilitating efficient synthesis pathways. Its unique structure allows for precise control over reaction outcomes, leading to high purity and yield in downstream processes. The 1-formyl group provides additional functionality, expanding the scope of potential transformations.

Cyclohexanepropanenitrile, 1-formyl- structure

58886-81-0 structure

Product name:Cyclohexanepropanenitrile, 1-formyl-

CAS No:58886-81-0

MF:C₁₀H₁₅NO

MW:165.2322

CID:340527

PubChem ID:11182811

Cyclohexanepropanenitrile, 1-formyl- Chemical and Physical Properties

Names and Identifiers

- Cyclohexanepropanenitrile, 1-formyl-
- 1-(2-cyanoethyl)-1-formylcyclohexane
- 3-(1-formylcyclohexyl)propanenitrile
- EN300-76729
- ZVVHVOKGEPWABZ-UHFFFAOYSA-N
- SCHEMBL1602313
- 58886-81-0
- AKOS022637070
- DTXSID80457876
- Z1190322501
- Inchi： InChI=1S/C10H15NO/c11-8-4-7-10(9-12)5-2-1-3-6-10/h9H,1-7H2
- InChI Key： ZVVHVOKGEPWABZ-UHFFFAOYSA-N
- SMILES： C(C1(CCC#N)CCCCC1)=O

Computed Properties

Exact Mass: 165.11545
Monoisotopic Mass: 165.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 40.9Å²

Experimental Properties

PSA: 40.86

Cyclohexanepropanenitrile, 1-formyl- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-76729-10.0g	3-(1-formylcyclohexyl)propanenitrile	58886-81-0	85%	10.0g	$3746.0	2024-05-22
Enamine	EN300-76729-1.0g	3-(1-formylcyclohexyl)propanenitrile	58886-81-0	85%	1.0g	$871.0	2024-05-22
Enamine	EN300-76729-2.5g	3-(1-formylcyclohexyl)propanenitrile	58886-81-0	85%	2.5g	$1707.0	2024-05-22
Enamine	EN300-76729-5.0g	3-(1-formylcyclohexyl)propanenitrile	58886-81-0	85%	5.0g	$2525.0	2024-05-22
Enamine	EN300-76729-0.25g	3-(1-formylcyclohexyl)propanenitrile	58886-81-0	85%	0.25g	$431.0	2024-05-22
Enamine	EN300-76729-0.05g	3-(1-formylcyclohexyl)propanenitrile	58886-81-0	85%	0.05g	$202.0	2024-05-22
Enamine	EN300-76729-0.1g	3-(1-formylcyclohexyl)propanenitrile	58886-81-0	85%	0.1g	$301.0	2024-05-22
Enamine	EN300-76729-0.5g	3-(1-formylcyclohexyl)propanenitrile	58886-81-0	85%	0.5g	$679.0	2024-05-22